Cas no 332061-66-2 ((R)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride)

• Product Name: (R)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride
• CAS No: 332061-66-2
• MF: C₁₀H₁₂Cl₃NO₂
• MW: 284.566780090332
• MDL: MFCD01860948
• CID: 3163529
• PubChem ID: 24820265
• Update Time: 2025-10-29

(R)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-amino-4-(3,4-dichloro-phenyl)-butyric acid-HCl
• 269396-55-6
• AR)-
• 332061-66-2
• Benzenebutanoic acid,
• (R)-3-Amino-4-(3,4-dichlorophenyl)-butanoic acid hydrochloride
• DTXSID10647460
• 3,4-Dichloro-D-beta-homophenylalanine hydrochloride
• FD10108
• (R)-3-AMINO-4-(3,4-DICHLOROPHENYL)-BUTYRIC ACID-HCL
• (3R)-3-amino-4-(3,4-dichlorophenyl)butanoic acid;hydrochloride
• (3R)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid--hydrogen chloride (1/1)
• (R)-3-Amino-4-(3,4-dichloro-phenyl)-butyric acid HCl
• AKOS016843760
• MFCD01860948
• AC-22174
• (R)-3-AMINO-4-(3,4-DICHLOROPHENYL)BUTANOIC ACID HYDROCHLORIDE
• AS-48810
• Benzenebutanoic acid, b-amino-3,4-dichloro-, (bR)-
• A-amino-3,4-dichloro-, (
• (3R)-3-amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride
• (S)-3-Amino-4-(3,4-dichlorophenyl)-butyric acid
• (R)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride

• MDL： MFCD01860948
• Inchi： 1S/C10H11Cl2NO2.ClH/c11-8-2-1-6(4-9(8)12)3-7(13)5-10(14)15;/h1-2,4,7H,3,5,13H2,(H,14,15);1H/t7-;/m1./s1
• InChI Key： RNDGKTAEVJUWKK-OGFXRTJISA-N
• SMILES： ClC1=C(C=CC(=C1)C[C@H](CC(=O)O)N)Cl.Cl

Computed Properties

• Exact Mass: 282.993362g/mol
• Monoisotopic Mass: 282.993362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on (R)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride

(R)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 332061-66-2, specifically (R)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride, represents a fascinating molecule in the realm of chemical biology. This chiral amino acid derivative has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The presence of both amino and carboxylic acid functional groups, coupled with the distinctive dichlorophenyl moiety, makes this compound a versatile scaffold for designing novel bioactive molecules.

In recent years, the exploration of non-proteinogenic amino acids has opened up new avenues in medicinal chemistry. Among these, enantiomerically pure α-amino acids have been particularly studied for their ability to modulate biological pathways through specific interactions with target proteins. The (R)-configuration of this compound is especially noteworthy, as it can influence the binding affinity and selectivity of potential drug candidates. This stereochemical specificity is crucial in modern drug design, where off-target effects can often lead to adverse side effects.

The dichlorophenyl group in (R)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride adds an additional layer of complexity and functionality. This aromatic moiety is known to enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability of drugs. Moreover, the chlorine atoms can serve as pharmacophores, interacting with specific residues in biological targets such as enzymes and receptors. Such interactions are pivotal in designing molecules that exhibit high potency and selectivity.

Recent studies have highlighted the role of this compound in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. The structural features of (R)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride make it an ideal candidate for designing inhibitors that can selectively target aberrant signaling pathways in diseased cells. For instance, modifications to the dichlorophenyl group have been shown to enhance binding to ATP-binding pockets of kinases, leading to potent inhibition.

Another area where this compound has shown promise is in the development of antimicrobial agents. The unique combination of functional groups allows for interactions with bacterial cell walls and membranes, disrupting essential metabolic processes. Furthermore, the chiral center provides a basis for developing enantiomerically pure antimicrobial agents that can evade resistance mechanisms commonly observed with racemic mixtures.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. By optimizing the salt form, researchers can improve pharmacokinetic properties, ensuring that the drug reaches its target site in adequate concentrations.

In conclusion, (R)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride (CAS no. 332061-66-2) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, including the (R)-configuration and dichlorophenyl group, make it a valuable scaffold for designing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, particularly in the development of kinase inhibitors and antimicrobial agents. As our understanding of biological pathways grows more sophisticated, compounds like this will play an increasingly important role in addressing complex diseases.